Cas no 1219417-69-2 (2-Carboxyethyl-bromo-choline Ester, Chloride Salt)

• Product Name: 2-Carboxyethyl-bromo-choline Ester, Chloride Salt
• CAS No: 1219417-69-2
• MF: C₈H₁₇BrClNO₂
• MW: 274.583081007004
• CID: 1060449
• PubChem ID: 71314539
• Update Time: 2025-05-26

2-Carboxyethyl-bromo-choline Ester, Chloride Salt Chemical and Physical Properties

Names and Identifiers

• 2-Carboxyethyl-bromo-choline Ester, Chloride Salt
• 2-(3-bromopropanoyloxy)ethyl-trimethylazanium,chloride
• DTXSID90747295
• 1219417-69-2
• 2-(3-bromopropanoyloxy)ethyl-trimethylazanium;chloride
• 2-[(3-Bromopropanoyl)oxy]-N,N,N-trimethylethan-1-aminium chloride

• Inchi： 1S/C8H17BrNO2.ClH/c1-10(2,3)6-7-12-8(11)4-5-9;/h4-7H2,1-3H3;1H/q+1;/p-1
• InChI Key： AKSHSOYSOPTAKR-UHFFFAOYSA-M
• SMILES： BrCCC(=O)OCC[N+](C)(C)C.[Cl-]

Computed Properties

• Exact Mass: 273.01300
• Monoisotopic Mass: 273.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 65-72°C
• Solubility: Ethanol, Methanol, Water
• PSA: 26.30000
• LogP: -1.97520

2-Carboxyethyl-bromo-choline Ester, Chloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on 2-Carboxyethyl-bromo-choline Ester, Chloride Salt

Comprehensive Overview of 2-Carboxyethyl-bromo-choline Ester, Chloride Salt (CAS No. 1219417-69-2)

The 2-Carboxyethyl-bromo-choline Ester, Chloride Salt (CAS No. 1219417-69-2) is a specialized choline derivative with significant applications in biochemical research and pharmaceutical development. This compound, often referred to as carboxyethyl bromocholine ester chloride, is gaining attention due to its unique structural properties and potential therapeutic uses. Researchers are particularly interested in its role as a precursor for targeted drug delivery systems, especially in the context of neurodegenerative diseases and metabolic disorders.

One of the key features of 2-Carboxyethyl-bromo-choline Ester, Chloride Salt is its esterified carboxyl group, which enhances its solubility and bioavailability. This makes it an attractive candidate for prodrug formulations, a hot topic in modern pharmacology. The compound’s bromo-choline moiety also contributes to its reactivity, enabling it to participate in various bioconjugation reactions. These properties align with current trends in precision medicine, where researchers seek compounds that can be tailored for specific cellular targets.

In recent years, the demand for high-purity choline derivatives like CAS No. 1219417-69-2 has surged, driven by advancements in gene therapy and lipid nanoparticle technology. The compound’s ability to interact with cell membranes and liposomal carriers has made it a subject of interest in mRNA vaccine development, a field that has seen exponential growth post-pandemic. Its chloride salt form further ensures stability, a critical factor for long-term storage and transport.

From a synthetic chemistry perspective, 2-Carboxyethyl-bromo-choline Ester, Chloride Salt is often synthesized via esterification reactions involving bromo-choline and carboxylic acid derivatives. The process typically requires stringent control of pH and temperature to achieve optimal yields. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a requirement emphasized by regulatory agencies like the FDA and EMA.

The compound’s mechanistic versatility extends to its potential use in enzyme inhibition studies. For instance, it has been explored as a competitive inhibitor for acetylcholinesterase, a target in Alzheimer’s disease research. This aligns with the growing focus on neuroprotective agents, a frequently searched topic in academic and pharmaceutical circles. Additionally, its zwitterionic nature allows it to mimic natural metabolites, making it valuable for metabolic pathway analysis.

Another area where CAS No. 1219417-69-2 shows promise is in biomaterial science. Its compatibility with polymeric matrices has led to investigations into its use for controlled-release implants and tissue engineering scaffolds. This intersects with the rising interest in sustainable biomaterials, a trending keyword in scientific literature. The compound’s low cytotoxicity further supports its suitability for such applications.

In summary, 2-Carboxyethyl-bromo-choline Ester, Chloride Salt (CAS No. 1219417-69-2) is a multifaceted compound with broad relevance in biomedical research and industrial applications. Its unique chemical profile, combined with its alignment with cutting-edge scientific trends, positions it as a valuable tool for researchers tackling some of today’s most pressing health challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced material science.